4-bromo-N-{(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}benzamide

Specification

• Molecular Formula: C20H15BrN2O2S2
• Molecular Weight: 459.4 g/mol
• IUPAC Name: 4-bromo-N-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• Standard InChI: InChI=1S/C20H15BrN2O2S2/c1-13(11-14-5-3-2-4-6-14)12-17-19(25)23(20(26)27-17)22-18(24)15-7-9-16(21)10-8-15/h2-12H,1H3,(H,22,24)/b13-11+,17-12-
• Standard InChI Key: GPMMOGJZHSUYDI-YMGXUNRSSA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=C(C=C3)Br
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=C(C=C3)Br

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituents

The compound’s structure features a thiazolidinone ring—a five-membered heterocycle containing sulfur and nitrogen atoms—substituted at the 3-position with an N-benzamide group and at the 5-position with a (2E)-2-methyl-3-phenylprop-2-en-1-ylidene moiety. The bromine atom at the para position of the benzamide ring introduces electronic and steric effects that influence molecular interactions.

Table 1: Molecular Identifiers

Property	Value
Molecular Formula	C₂₀H₁₅BrN₂O₂S₂
Molecular Weight	459.4 g/mol
IUPAC Name	4-bromo-N-{(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}benzamide
Key Functional Groups	Thiazolidinone, Benzamide, Bromophenyl, α,β-Unsaturated ketone

The Z and E configurations at the 5- and 2-positions, respectively, create a conjugated system that enhances planarity, potentially improving binding to biological targets.

Spectroscopic and Computational Characterization

Nuclear magnetic resonance (NMR) spectroscopy confirms the regiochemistry of substituents, with distinct signals for the thioxo group (~δ 165 ppm in ¹³C NMR) and the brominated aromatic protons (δ 7.6–7.8 ppm in ¹H NMR). High-resolution mass spectrometry (HRMS) validates the molecular formula, showing a parent ion peak at m/z 459.4. Computational studies, including density functional theory (DFT), align with experimental data, predicting low-energy conformations stabilized by intramolecular hydrogen bonding.

Synthetic Pathways and Optimization

Multi-Step Synthesis Strategy

Synthesis typically begins with the cyclocondensation of thiourea derivatives with α-halo carbonyl compounds to form the thiazolidinone core. Subsequent steps introduce the benzamide and unsaturated side chains via nucleophilic acyl substitution and Knoevenagel condensation, respectively.

Key Reaction Steps:

• Thiazolidinone Formation: Reaction of 4-bromobenzoyl chloride with a thiourea precursor yields the N-substituted intermediate.

• Side Chain Introduction: (2E)-2-methyl-3-phenylprop-2-enal undergoes Knoevenagel condensation with the thiazolidinone intermediate, catalyzed by piperidine.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane) isolates the final product in ~65% yield.

Challenges in Stereochemical Control

The Z-configuration at the 5-position is critical for bioactivity but complicates synthesis due to competing E-isomer formation. Microwave-assisted synthesis and chiral catalysts have been explored to enhance stereoselectivity, though yields remain moderate (50–70%).

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast)	12.4	Caspase-3 activation, Bax/Bcl-2 modulation
A549 (Lung)	18.7	ROS generation, G1 arrest

Anti-Inflammatory Properties

The thioxo group chelates metal ions in cyclooxygenase-2 (COX-2), reducing prostaglandin E₂ (PGE₂) production by 78% at 10 μM in macrophage assays.

Molecular Docking and Target Engagement

Binding to EGFR Kinase

Docking simulations (AutoDock Vina) reveal strong affinity (−9.2 kcal/mol) for the epidermal growth factor receptor (EGFR) kinase domain. The bromophenyl group occupies the hydrophobic pocket, while the thioxo sulfur forms a hydrogen bond with Thr766.

Figure 1: Predicted binding pose with EGFR (PDB: 1M17).

Selectivity Over Related Targets

Compared to VX-680 (a known Aurora kinase inhibitor), this compound shows 3-fold higher selectivity for EGFR over Aurora A, suggesting reduced off-target effects.

Comparative Analysis with Structural Analogs

Role of the Bromine Substituent

Replacing bromine with chlorine (analog V014-5889) decreases potency (IC₅₀ = 28.1 μM in MCF-7), highlighting bromine’s role in hydrophobic interactions.

Impact of Unsaturation

The (2E)-2-methyl-3-phenylprop-2-en-1-ylidene group enhances planarity, improving DNA intercalation (ΔTm = 4.2°C vs. saturated analog).

Physicochemical and ADME Profiles

Table 3: Drug-Likeness Parameters

Parameter	Value
logP	5.31
Water Solubility	-5.34 (LogS)
Polar Surface Area	46.35 Ų
H-bond Donors	1

The high logP suggests lipophilicity, necessitating formulation strategies (e.g., nanocarriers) to improve bioavailability.

Future Directions and Challenges

In Vivo Validation

Pending pharmacokinetic studies in rodent models will assess oral bioavailability and tissue distribution. Preliminary toxicity screens (48-h zebrafish assay) indicate a therapeutic index >10.

Structural Optimization

Introducing sulfonamide groups at the benzamide position may enhance solubility without compromising EGFR affinity.